2,5-Dichloro-4'-phenoxybenzophenone
Overview
Description
2,5-Dichloro-4’-phenoxybenzophenone, also known as (2,5-dichlorophenyl)- (4-phenoxyphenyl)methanone, is a chemical compound with the molecular formula C19H12Cl2O2 . It is used for industrial and scientific research purposes .
Molecular Structure Analysis
The molecular structure of 2,5-Dichloro-4’-phenoxybenzophenone consists of 19 carbon atoms, 12 hydrogen atoms, 2 chlorine atoms, and 2 oxygen atoms . The exact mass is 342.02100 and the molecular weight is 343.2 g/mol .Scientific Research Applications
Polymerization and Molecular Weight Control
Tonozuka et al. (2011) explored the Ni(0)-catalyzed coupling polymerization of 2,5-Dichloro-4'-phenoxybenzophenone. This process varied in ligand, coligand, temperature, reaction time, and solvent to control the molecular weight of the polymer, poly(4-phenoxybenzoyl-1,4-phenylene)s (PPBPs). High molecular weight sulfonated PPBPs demonstrated improved properties for fuel cell applications, such as increased mechanical strength and proton conductivity (Tonozuka et al., 2011).
Synthesis of Phthalocyanines
Wöhrle et al. (1993) conducted a study on the synthesis of phthalocyanines using this compound. This process involved reactions with phenols, leading to the formation of various substituted dicyanobenzenes, further converted into octasubstituted phthalocyanines (Wöhrle et al., 1993).
Development of Multiblock Copolymers
Ghassemi et al. (2004) synthesized rigid-rod poly(4'-phenyl-2,5-benzophenone) telechelics using this compound. The end product, an alternating multiblock sulfonated copolymer, formed flexible transparent films, showing potential for use in water absorption and proton conductivity applications (Ghassemi et al., 2004).
Environmental Analysis and Monitoring
Ye et al. (2008) developed a method to measure environmental phenols, including derivatives of this compound, in human milk. This sensitive method, which could detect these compounds in minute concentrations, is crucial for assessing human exposure and potential health risks (Ye et al., 2008).
Photochemical Research
Choudhry & Hutzinger (1982) investigated the photochemical formation and degradation of polychlorinated dibenzofurans and dibenzo-p-dioxins, which are by-products in the manufacture of chlorinated phenols like this compound. Understanding these processes is important for environmental protection and pollution control (Choudhry & Hutzinger, 1982).
Safety and Hazards
properties
IUPAC Name |
(2,5-dichlorophenyl)-(4-phenoxyphenyl)methanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H12Cl2O2/c20-14-8-11-18(21)17(12-14)19(22)13-6-9-16(10-7-13)23-15-4-2-1-3-5-15/h1-12H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VHXNNVZZGMWSBN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OC2=CC=C(C=C2)C(=O)C3=C(C=CC(=C3)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H12Cl2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90477222 | |
Record name | 2,5-Dichloro-4'-phenoxybenzophenone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90477222 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
343.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
151173-25-0 | |
Record name | 2,5-Dichloro-4'-phenoxybenzophenone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90477222 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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